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Compound of Interest

Compound Name: Linopirdine dihydrochloride

Cat. No.: B2952240 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Linopirdine dihydrochloride. It

includes detailed guidance on personal protective equipment, handling, storage, disposal, and

emergency first aid procedures.

Physicochemical and Safety Data
For quick reference, the following table summarizes key quantitative data for Linopirdine
dihydrochloride.

Property Value Reference

Molecular Weight 464.39 g/mol [1][2][3]

Purity >98% [1][3][4]

Appearance
Crystalline solid, Off-white

powder
[4][5]

Solubility
Soluble in water (100 mM) and

DMSO (100 mM)
[1][3]

Storage Temperature
Room temperature (desiccate)

or -20°C
[1][3][4][5]

CAS Number 113168-57-3 [1][2][3][5]
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Personal Protective Equipment (PPE)
When handling Linopirdine dihydrochloride, it is crucial to use appropriate personal

protective equipment to ensure personal safety. The following PPE is recommended:

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use impervious gloves that are resistant to the product.

Body Protection: Wear a laboratory coat.

Respiratory Protection: Not generally required under normal handling conditions. If dust is

generated, use a certified respirator.

Always follow general precautionary measures for handling chemicals, such as washing hands

after use and changing contaminated clothing.

Handling and Storage
Handling:

Avoid the generation of dust.

Ensure adequate ventilation.

Follow standard laboratory hygiene practices.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Recommended storage is at room temperature, desiccated.[1][3] Some suppliers

recommend storage at -20°C.[4][5]

Solutions should ideally be prepared and used on the same day. If storage is necessary,

store solutions at -20°C for up to one month.[1]

Spill and Disposal Procedures
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Spill Response:

Evacuate the area.

Wear appropriate PPE as described above.

Avoid inhaling any dust.

Mechanically pick up the spilled material and place it in a suitable container for disposal.

Clean the affected area thoroughly.

Prevent the product from entering drains.[6]

Disposal:

Dispose of waste material in accordance with national and local regulations.

Do not mix with other waste.

Leave the chemical in its original container.

Uncleaned containers should be handled in the same manner as the product itself.

First Aid Measures
In case of exposure, follow these first aid measures:

Inhalation: Move the person to fresh air. If symptoms persist, consult a doctor.[6]

Skin Contact: Take off immediately all contaminated clothing. Rinse the skin with water or

shower.

Eye Contact: Rinse the opened eye for several minutes under running water.[6]

Ingestion: If swallowed, rinse mouth with water. If symptoms persist, consult a doctor.[6]

Experimental Protocols and Biological Activity
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Linopirdine dihydrochloride is a known blocker of Kv7 (KCNQ) voltage-gated potassium

channels.[1][3][5] This activity leads to an increase in acetylcholine release in the brain, which

is the basis for its investigation as a cognitive enhancer.[1][5] The IC50 for blocking M-currents

(mediated by KCNQ2/3 channels) is approximately 2.4 µM.[1][7]

The following diagram illustrates the general workflow for handling Linopirdine
dihydrochloride in a laboratory setting.
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General workflow for handling Linopirdine dihydrochloride.

The following diagram illustrates the simplified signaling pathway affected by Linopirdine
dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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